6-Phenyl-1,2,3,4-tetrahydro-1,5-naphthyridine
Overview
Description
6-Phenyl-1,2,3,4-tetrahydro-1,5-naphthyridine is a useful research compound. Its molecular formula is C14H14N2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 210.115698455 g/mol and the complexity rating of the compound is 223. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis and Anticancer Activity : A study focused on the synthesis of tetrahydro-1,5-naphthyridine derivatives, finding that some derivatives exhibited cytotoxic behavior against human lung adenocarcinoma and ovarian carcinoma cell lines, without cytotoxicity in non-cancerous lung fibroblasts. One specific compound demonstrated excellent cytotoxic activity against these cancer cell lines, highlighting its potential as an antiproliferative agent (Martin-Encinas et al., 2019).
Anticancer Properties in Melanoma Cells : Another study found that a naphthyridine derivative induced necroptosis at low concentrations and apoptosis at high concentrations in human malignant melanoma cells. This discovery positions the compound as a potential treatment for melanoma (Kong et al., 2018).
Chemical Synthesis and Modification
Asymmetric Hydrogenation and Ligand Synthesis : Research into the asymmetric hydrogenation of 1,5-naphthyridines using chiral cationic ruthenium diamine complexes resulted in efficient production of tetrahydro-1,5-naphthyridines. These compounds can be used as chelating diamine ligands for asymmetric synthesis, demonstrating versatility in chemical applications (Jianwei Zhang et al., 2015).
Phosphanyl-Naphthyridine Compounds : A study reported on the synthesis of a compound with a 1,5-naphthyridine ring and phenyl rings, revealing insights into the molecular structure and potential intermolecular interactions. This research contributes to the understanding of the structural aspects of naphthyridine derivatives (Chen Chen et al., 2013).
Biological Activities and Potential Therapeutics
Acetylcholinesterase Inhibitory Activity : A series of hexahydro-1,6-naphthyridines were synthesized and evaluated for their acetylcholinesterase inhibitory activity. One compound displayed significant inhibitory activity, suggesting potential for therapeutic applications (Almansour et al., 2015).
Antimicrobial Activity Evaluation : A synthetic study produced 3-aryl-1,8-naphthyridine derivatives and evaluated them for antimicrobial activity. This research expands the understanding of the antimicrobial properties of naphthyridine derivatives (Ravi et al., 2018).
Properties
IUPAC Name |
6-phenyl-1,2,3,4-tetrahydro-1,5-naphthyridine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2/c1-2-5-11(6-3-1)12-8-9-13-14(16-12)7-4-10-15-13/h1-3,5-6,8-9,15H,4,7,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJFWRMUUFIQSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=N2)C3=CC=CC=C3)NC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.